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Abstract: This technical guide provides a comprehensive overview of 2-(2-Amino-4-
methylphenoxy)ethanol, a versatile chemical intermediate with significant potential in medicinal
chemistry and organic synthesis. This document elucidates its chemical identity,
physicochemical properties, synthesis methodologies, and key applications, with a focus on its
role as a building block for more complex molecules. The guide is intended for researchers,
scientists, and professionals in the field of drug development and chemical research.

A Note on Chemical Identification

Initial searches for "2-(2-Amino-4-methoxyphenoxy)ethanol” did not yield a conclusive CAS
(Chemical Abstracts Service) number, suggesting it may be a less common or incorrectly
named compound. However, the structurally similar compound, 2-(2-Amino-4-
methylphenoxy)ethanol, is well-documented. This guide will focus on the latter, under the
hypothesis that "methoxy" may have been a typographical error for "methyl".

Core Chemical Identity
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2-(2-Amino-4-methylphenoxy)ethanol is a specialty chemical with the CAS number 156564-82-
8. It is recognized for its utility as a versatile building block in the realms of organic synthesis
and medicinal chemistry.[1] Its molecular structure incorporates a primary amino group and an
ethanol chain attached to a substituted aromatic ring, bestowing upon it a dual functionality that
is highly valuable in the synthesis of complex molecules.[1]

Table 1. Chemical and Physical Properties

Property Value Source

CAS Number 156564-82-8 [1]

Molecular Formula CoH13NO:2 [1]

Molecular Weight 167.21 g/mol [1]
2-(2-amino-4-

IUPAC Name [1]
methylphenoxy)ethanol
WCLGOXUDUDSLOC-

InChl Key [1]

UHFFFAOYSA-N

Synthesis and Manufacturing

The synthesis of phenoxyethanol derivatives often involves the reaction of a substituted phenol
with a 2-haloethanol, followed by functional group manipulations. While specific patented
synthesis routes for 2-(2-Amino-4-methylphenoxy)ethanol are proprietary, a general plausible
synthetic pathway can be conceptualized.

2-Amino-4-methylphenol Ethoxylation

2-(2-Amino-4-methylphenoxy)ethanol

Ethylene oxide o>

2-Chloroethanol

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b174890
https://www.benchchem.com/product/b174890
https://www.benchchem.com/product/b174890
https://www.benchchem.com/product/b174890
https://www.benchchem.com/product/b174890
https://www.benchchem.com/product/b174890
https://www.benchchem.com/product/b174890
https://www.benchchem.com/product/b3153599/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-2-2-amino-4-methylphenoxy-ethanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3153599?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Caption: Generalized synthetic route to 2-(2-Amino-4-methylphenoxy)ethanol.

A common method for the preparation of similar amino-substituted phenoxyethanols involves
the ethoxylation of the corresponding aminophenol.

Experimental Protocol: Conceptual Synthesis

o Reaction Setup: In a well-ventilated fume hood, a reaction vessel equipped with a stirrer,
condenser, and nitrogen inlet is charged with 2-amino-4-methylphenol and a suitable solvent
(e.g., a polar aprotic solvent like DMF).

o Base Addition: A base (e.g., sodium hydride or potassium carbonate) is added to
deprotonate the phenolic hydroxyl group, forming the more nucleophilic phenoxide.

» Ethoxylation: 2-Chloroethanol or ethylene oxide is added portion-wise to the reaction mixture
at a controlled temperature.

o Reaction Monitoring: The progress of the reaction is monitored by an appropriate technique,
such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography
(HPLC).

o Work-up and Purification: Upon completion, the reaction is quenched, and the product is
extracted. Purification is typically achieved through column chromatography on silica gel to
yield the desired 2-(2-Amino-4-methylphenoxy)ethanol.[1]

Applications in Research and Development

The primary utility of 2-(2-Amino-4-methylphenoxy)ethanol lies in its role as a chemical
intermediate for the synthesis of more elaborate molecules with potential biological activities.

Scaffold for Novel Hybrid Molecules

The presence of both an amino group and a hydroxyl group allows for a variety of chemical
transformations. Research on analogous phenoxyethanol derivatives has demonstrated their
utility in creating hybrid molecules. For instance, such compounds can be used in the design
and synthesis of novel molecules that combine different pharmacophores, such as pyrazole
and benzimidazole rings, which are then assessed for potential antimicrobial properties.[1]
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Caption: Synthetic utility of 2-(2-Amino-4-methylphenoxy)ethanol.

Precursor for Biologically Active Compounds

The structural motif of an amino-substituted phenoxyalkanol is present in various biologically
active compounds. The amino group can be readily diazotized and converted into a range of
other functional groups, or it can participate in condensation reactions to form heterocyclic
systems. The hydroxyl group provides a handle for introducing other functionalities through
esterification or etherification.

Safety and Handling

As with any laboratory chemical, 2-(2-Amino-4-methylphenoxy)ethanol should be handled with
appropriate safety precautions in a controlled laboratory environment. It is intended for
research use only and is not for diagnostic, therapeutic, or any other human or veterinary use.
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[1] Standard personal protective equipment (PPE), including safety goggles, gloves, and a lab
coat, should be worn when handling this compound.

Conclusion

2-(2-Amino-4-methylphenoxy)ethanol is a valuable chemical intermediate with a versatile
molecular structure. Its dual functionality makes it an attractive starting material for the
synthesis of more complex molecules, particularly in the field of medicinal chemistry for the
development of novel therapeutic agents. Further research into the applications of this
compound is likely to uncover new and innovative uses in organic synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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